Cas no 62088-11-3 (Ethyl 4-(4-cyanophenyl)-3-oxobutanoate)

• Product Name: Ethyl 4-(4-cyanophenyl)-3-oxobutanoate
• CAS No: 62088-11-3
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 458679
• Update Time: 2025-08-05

Ethyl 4-(4-cyanophenyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-cyano-b-oxo-, ethyl ester
• ETHYL 4-(4-CYANOPHENYL)-3-OXOBUTANOATE
• Ethyl 4-(4-cyanophenyl)-3-oxobutanoate

• Inchi： 1S/C13H13NO3/c1-2-17-13(16)8-12(15)7-10-3-5-11(9-14)6-4-10/h3-6H,2,7-8H2,1H3
• InChI Key： WIYULMMMXMLKDD-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(CC1C=CC(C#N)=CC=1)=O)=O

Computed Properties

• Exact Mass: 231.089543g/mol
• Monoisotopic Mass: 231.089543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.25g/mol
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2